Cas no 28357-95-1 (4-(1-Aminoethyl)benzoic acid)

4-(1-Aminoethyl)benzoic acid structure
4-(1-Aminoethyl)benzoic acid structure
Product Name:4-(1-Aminoethyl)benzoic acid
CAS No:28357-95-1
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD09832183
CID:825474
PubChem ID:12568271
Update Time:2025-04-19

4-(1-Aminoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Aminoethyl)benzoic acid
    • (S)-4-(1-AMINOETHYL)BENZOIC ACID
    • 1-(4-carboxyphenyl)ethylamine
    • 1-amino-1-(4-carboxyphenyl)ethane
    • 4-(1-Aminoaethyl)benzoesaeure
    • 4-(aminoethyl)benzoic acid
    • AK-32138
    • ANW-56202
    • CTK8B7037
    • RP22798
    • SureCN2129856
    • 4-(1-Amino-ethyl)-benzoic acid
    • Benzoic acid,4-[(1S)-1-aminoethyl]-
    • AK154798
    • (R)-4-(1-AMINOETHYL)BENZOIC ACID HCl
    • 4-(a-aminoethyl)-benzoic acid
    • 4-(1-Aminoethyl)-benzoic acid
    • NDMBVGSUFFPAFE-UHFFFAOYSA-N
    • Benzoic acid, 4-?(1-?aminoethyl)?
    • FCH1156847
    • NE63743
    • AX8164159
    • 357A951
    • J-513206
    • SY240401
    • 4-(1-Aminoethyl)benzoicacid
    • SY041345
    • CS-0005266
    • DS-11765
    • MFCD06761799
    • AKOS015917203
    • MFCD06761798
    • SB35549
    • 28357-95-1
    • SB30673
    • MFCD09832183
    • SCHEMBL2129856
    • DTXSID80502855
    • EN300-253387
    • (R)-4-(1-AMINO-ETHYL)-BENZOIC ACID
    • (S)-4-(1-Amino-ethyl)-benzoic acid
    • DB-060044
    • F52737
    • SB36369
    • MDL: MFCD09832183
    • Inchi: 1S/C9H11NO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
    • InChI Key: NDMBVGSUFFPAFE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C(C)N)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: 1.186
  • Melting Point: >300 ºC
  • PSA: 63.32

4-(1-Aminoethyl)benzoic acid Security Information

  • HazardClass:IRRITANT

4-(1-Aminoethyl)benzoic acid Pricemore >>

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